Methyl 4-(5'-bromo-[2,2'-bithiophen]-5-yl)benzoate

• IUPAC Name: methyl 4-[5-(5-bromothiophen-2-yl)thiophen-2-yl]benzoate
• InChI: InChI=1S/C16H11BrO2S2/c1-19-16(18)11-4-2-10(3-5-11)12-6-7-13(20-12)14-8-9-15(17)21-14/h2-9H,1H3
• InChI Key: HZIAOYVCODBTLK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(S2)C3=CC=C(S3)Br
• Molecular Formula: C16H11BrO2S2
• Molecular Weight: 379.3 g/mol

Description

Methyl 4-(5'-bromo-[2,2'-bithiophen]-5-yl)benzoate is a useful research compound. Its molecular formula is C16H11BrO2S2 and its molecular weight is 379.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photochemical Behavior and Synthesis

Methyl 4-(5'-bromo-[2,2'-bithiophen]-5-yl)benzoate has been studied for its photochemical behavior, particularly in the context of synthesizing aryl and heteroaryl derivatives. A study by D’Auria et al. (1989) explored the photochemical arylation of 5-halogenothiophene-2-carbonitrile and methyl 5-halogenothiophene-2-carboxylate, leading to the synthesis of various aromatic substrates including bithiophenes. The research highlighted the varying reactivities and proposed mechanisms based on the formation of an exciplex, which is important for understanding the photochemical reactions of such compounds (D’Auria et al., 1989).

Synthesis and Structural Analysis

The compound has been utilized in the synthesis and structural analysis of various organic molecules. For instance, Lou Hong-xiang (2012) synthesized methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, an important intermediate for the total synthesis of bisbibenzyls, which are natural products with diverse biological activities. The study optimized the reaction conditions and highlighted the role of catalysts and condensing agents in the synthesis process (Lou Hong-xiang, 2012).

Photophysical Properties

The photophysical properties of related compounds have been studied extensively. Kim et al. (2021) synthesized derivatives like methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate and investigated their luminescent properties. This research is crucial for understanding how different substituents affect the quantum yield and solvatochromic effects, which are vital for applications in luminescent materials (Kim et al., 2021).

Applications in Organic Synthesis

This compound and related compounds have applications in organic synthesis, serving as intermediates or reactants for various chemical transformations. A study by Wang et al. (2007) on the synthesis of liquid crystal compounds used similar bromo derivatives in a multi-step process, demonstrating the compound’s utility in complex organic syntheses (Wang et al., 2007).